Cas no 101295-91-4 ([Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI))
101295-91-4 structure
Product Name:[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
CAS No:101295-91-4
MF:C24H54I2N2O2S
MW:688.571711063385
CID:193280
PubChem ID:58245
Update Time:2025-04-19
[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI) Chemical and Physical Properties
Names and Identifiers
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- [Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
- triethyl-[6-[6-(triethylazaniumyl)hexylsulfonyl]hexyl]azanium,diiodide
- 6,6'-sulfonylbis(n,n,n-triethylhexan-1-aminium) diiodide
- 7-Dioxathiatridecylenebis(triethylammonium iodide)
- AC1L1OLH
- AC1Q1TAS
- AMMONIUM, SULFONYLBIS(HEXAMETHYLENE)BIS(TRIETHYL-, DIIODIDE
- Dihexone
- LS-19003
- Sulfonylbis(hexamethylene)bis(triethylammonium iodide)
- DTXSID90906042
- 101295-91-4
-
- Inchi: 1S/C24H54N2O2S.2HI/c1-7-25(8-2,9-3)21-17-13-15-19-23-29(27,28)24-20-16-14-18-22-26(10-4,11-5)12-6;;/h7-24H2,1-6H3;2*1H/q+2;;/p-2
- InChI Key: MLCRLIRCCZKDQM-UHFFFAOYSA-L
- SMILES: [I-].[I-].S(CCCCCC[N+](CC)(CC)CC)(CCCCCC[N+](CC)(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 633.7761
- Monoisotopic Mass: 688.199536
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 20
- Complexity: 423
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 34.14
- LogP: 0.36380
[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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